Cas no 1156824-32-6 (N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine)

N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine is a pyrimidine derivative with notable applications in agrochemical and pharmaceutical research. Its structural features, including the dimethoxypyrimidine and methylpyrazole moieties, contribute to its potential as a key intermediate in the synthesis of herbicides and biologically active compounds. The compound exhibits favorable stability and reactivity, making it suitable for further functionalization in heterocyclic chemistry. Its well-defined molecular architecture allows for precise interactions in target systems, enhancing its utility in developmental studies. Researchers value this compound for its consistent purity and compatibility with various synthetic pathways, supporting advancements in crop protection and medicinal chemistry.
N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine structure
1156824-32-6 structure
Product Name:N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine
CAS No:1156824-32-6
MF:C11H15N5O2
MW:249.269101381302
CID:4675372
PubChem ID:43552508
Update Time:2025-05-20

N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(4,6-dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine
    • NE54936
    • Z1436241697
    • N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine
    • Inchi: 1S/C11H15N5O2/c1-16-6-8(4-15-16)12-5-9-10(17-2)13-7-14-11(9)18-3/h4,6-7,12H,5H2,1-3H3
    • InChI Key: XMUDUFJKKPEUTC-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(N=CN=1)OC)CNC1C=NN(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Topological Polar Surface Area: 74.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 431.9±40.0 °C at 760 mmHg
  • Flash Point: 215.0±27.3 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine Security Information

N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D464768-10mg
N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine
1156824-32-6
10mg
$ 70.00 2022-06-05
TRC
D464768-50mg
N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine
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$ 230.00 2022-06-05
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1156824-32-6
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$ 340.00 2022-06-05
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Additional information on N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine

N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine (CAS No. 1156824-32-6): A Comprehensive Overview

N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine (CAS No. 1156824-32-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 1156824-32-6, is a member of the pyrazolopyrimidine class and has been extensively studied for its biological activities and pharmacological properties.

The molecular structure of N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine consists of a pyrazole ring linked to a pyrimidine moiety through a methylene bridge. The presence of methoxy groups on the pyrimidine ring and the methyl substitution on the pyrazole ring contributes to its unique chemical and biological properties. These structural features have been shown to influence the compound's binding affinity and selectivity towards various biological targets.

Recent research has highlighted the potential of N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have demonstrated its ability to inhibit kinases, which are key enzymes in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The selective inhibition of these kinases by N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine has shown promising results in preclinical models, suggesting its potential as a therapeutic agent.

In addition to its kinase inhibitory activity, N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-[(4,6-Dimethoxypyrimidin-5-yl)methyl]-1-methyl-1H-pyrazol-4-amnine has also been studied in detail. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its oral bioavailability and stability in plasma are particularly noteworthy, as these factors are crucial for ensuring effective delivery to target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(4,6-Dimethoxypyrimidin-5-yl)methyl-1-methyl-1H-pyrazol-4-amine in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The development of N-[(4,6-Dimethoxypyrimidin-5-yl)methyl-1-methyl-1H-pyrazol-4-amine as a therapeutic agent is part of a broader effort to discover and develop novel drugs for unmet medical needs. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and potential therapeutic applications, the future prospects for this compound remain promising.

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